Cas no 54920-78-4 (2,4-Dichloro-1,7-naphthyridine)

• Product Name: 2,4-Dichloro-1,7-naphthyridine
• CAS No: 54920-78-4
• MF: C₈H₄Cl₂N₂
• MW: 199.036759376526
• MDL: MFCD23703292
• CID: 2093454
• PubChem ID: 71441630
• Update Time: 2025-10-29

2,4-Dichloro-1,7-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-1,7-naphthyridine
• AKOS025287342
• AS-41530
• EN300-202202
• SY199424
• DTXSID50850557
• SCHEMBL246231
• DTXCID20801298
• DA-04958
• CS-0197677
• 54920-78-4
• MFCD23703292
• ECA92078
• 836-597-7

• MDL： MFCD23703292
• Inchi： 1S/C8H4Cl2N2/c9-6-3-8(10)12-7-4-11-2-1-5(6)7/h1-4H
• InChI Key： HLLIOROCTKEBRV-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C2C=NC=CC2=1)Cl

Computed Properties

• Exact Mass: 197.9751535g/mol
• Monoisotopic Mass: 197.9751535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 2,4-Dichloro-1,7-naphthyridine

Introduction to 2,4-Dichloro-1,7-naphthyridine (CAS No. 54920-78-4)

2,4-Dichloro-1,7-naphthyridine, identified by the Chemical Abstracts Service Number (CAS No.) 54920-78-4, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the naphthyridine class, a nitrogen-containing heterocycle that exhibits a broad spectrum of biological activities. The structural framework of 2,4-Dichloro-1,7-naphthyridine consists of two fused pyridine rings with chlorine substituents at the 2nd and 4th positions, which contribute to its unique chemical reactivity and pharmacological potential.

The naphthyridine core is a privileged scaffold in drug discovery due to its ability to interact with various biological targets, including enzymes and receptors. The presence of chlorine atoms in the 2,4-Dichloro-1,7-naphthyridine molecule enhances its lipophilicity and binding affinity, making it an attractive candidate for the development of novel therapeutic agents. Recent advancements in computational chemistry and molecular modeling have further elucidated the structural features that optimize the interactions between 2,4-Dichloro-1,7-naphthyridine and biological targets, providing valuable insights for rational drug design.

In recent years, 2,4-Dichloro-1,7-naphthyridine has been extensively studied for its potential applications in the treatment of various diseases. One of the most promising areas of research is its role as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are implicated in numerous diseases, including cancer. The chlorinated naphthyridine derivative has shown remarkable efficacy in inhibiting specific kinases by binding to their active sites and disrupting their function. This has led to several clinical trials investigating the therapeutic potential of compounds derived from 2,4-Dichloro-1,7-naphthyridine in oncology.

Moreover, 2,4-Dichloro-1,7-naphthyridine has also been explored for its antimicrobial properties. The chlorine substituents in its structure contribute to its ability to disrupt bacterial cell membranes and inhibit vital metabolic processes. Preliminary studies have demonstrated that derivatives of this compound exhibit potent activity against Gram-positive and Gram-negative bacteria, as well as fungi. This makes 2,4-Dichloro-1,7-naphthyridine a valuable starting point for developing novel antibiotics to combat antibiotic-resistant strains.

The synthesis of 2,4-Dichloro-1,7-naphthyridine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been developed to improve yield and purity while minimizing side reactions. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations have been particularly effective in constructing the naphthyridine core structure efficiently. These synthetic approaches not only enhance the accessibility of 2,4-Dichloro-1,7-naphthyridine but also pave the way for generating a diverse library of derivatives for further pharmacological evaluation.

The pharmacokinetic properties of 2,4-Dichloro-1,7-naphthyridine are another critical aspect that has been thoroughly investigated. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability in vivo. This profile makes it suitable for further development into an oral therapeutic agent. Additionally, the compound’s solubility characteristics have been optimized through structural modifications to enhance its absorption and distribution within the body.

In conclusion,2,4-Dichloro-1,7-naphthyridine (CAS No. 54920-78-4) is a versatile and promising compound with significant applications in pharmaceutical research. Its unique structural features make it an ideal candidate for developing novel therapeutics targeting various diseases. Ongoing research continues to uncover new possibilities for utilizing this compound and its derivatives in medicine.